Cas no 1274936-94-5 (tert-Butyl methyl(4-(methylamino)cyclohexyl)carbamate)

• Product Name: tert-Butyl methyl(4-(methylamino)cyclohexyl)carbamate
• CAS No: 1274936-94-5
• MF: C₁₃H₂₆N₂O₂
• MW: 242.357743740082
• MDL: MFCD21098112
• CID: 2090906
• PubChem ID: 18397395
• Update Time: 2025-04-21

tert-Butyl methyl(4-(methylamino)cyclohexyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl methyl(4-(methylamino)cyclohexyl)carbamate
• 1274936-94-5
• SCHEMBL26667530
• AKOS017673312
• tert-Butyl methyl((1r,4r)-4-(methylamino)cyclohexyl)carbamate
• Methyl-(4-methylamino-cyclohexyl)-carbamic acid tert-butyl ester
• DB-255286
• CS-0443869
• Methyl-(4-methylamino-cyclohexyl)carbamic acid tert-butyl ester
• 1693660-83-1
• tert-butyl N-methyl-N-[4-(methylamino)cyclohexyl]carbamate
• 2-Methyl-2-propanyl methyl[trans-4-(methylamino)cyclohexyl]carbamate
• SCHEMBL7464533
• (1R,4R)-Methyl-(4-methylamino-cyclohexyl)-carbamic acid tert-butyl ester
• tert-Butylmethyl((1r,4r)-4-(methylamino)cyclohexyl)carbamate

• MDL： MFCD21098112
• Inchi： 1S/C13H26N2O2/c1-13(2,3)17-12(16)15(5)11-8-6-10(14-4)7-9-11/h10-11,14H,6-9H2,1-5H3
• InChI Key： UXCMOYRSKKQIHL-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(C)C1CCC(CC1)NC)=O

Computed Properties

• Exact Mass: 242.199428076g/mol
• Monoisotopic Mass: 242.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines